Cas no 1020946-84-2 (3,6-dichloro-N-(4-hydroxycyclohexyl)pyridine-2-carboxamide)

• Product Name: 3,6-dichloro-N-(4-hydroxycyclohexyl)pyridine-2-carboxamide
• CAS No: 1020946-84-2
• MF: C₁₂H₁₄Cl₂N₂O₂
• MW: 289.157761096954
• CID: 5906462
• PubChem ID: 28491209
• Update Time: 2025-05-20

3,6-dichloro-N-(4-hydroxycyclohexyl)pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3,6-dichloro-N-(4-hydroxycyclohexyl)pyridine-2-carboxamide
• AKOS000246747
• Z54739534
• EN300-14418865
• 1020946-84-2

• Inchi： 1S/C12H14Cl2N2O2/c13-9-5-6-10(14)16-11(9)12(18)15-7-1-3-8(17)4-2-7/h5-8,17H,1-4H2,(H,15,18)
• InChI Key： XMQHVDNDJLLEHI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1C(NC1CCC(CC1)O)=O)Cl

Computed Properties

• Exact Mass: 288.0432331g/mol
• Monoisotopic Mass: 288.0432331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 62.2Ų

Additional information on 3,6-dichloro-N-(4-hydroxycyclohexyl)pyridine-2-carboxamide

Comprehensive Overview of 3,6-Dichloro-N-(4-hydroxycyclohexyl)pyridine-2-carboxamide (CAS No. 1020946-84-2)

3,6-Dichloro-N-(4-hydroxycyclohexyl)pyridine-2-carboxamide (CAS No. 1020946-84-2) is a specialized chemical compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique pyridine-carboxamide backbone and hydroxylated cyclohexyl moiety, serves as a versatile intermediate in the synthesis of biologically active molecules. Its structural features make it a valuable candidate for drug discovery and crop protection applications, aligning with current trends in sustainable agriculture and precision medicine.

The growing interest in pyridine derivatives like 3,6-dichloro-N-(4-hydroxycyclohexyl)pyridine-2-carboxamide stems from their broad-spectrum utility. Researchers are increasingly exploring its potential in modulating enzyme activity and receptor interactions, particularly in the context of kinase inhibitors and G-protein-coupled receptor (GPCR) targets. These applications resonate with the rising demand for personalized therapeutics and next-generation agrochemicals, topics frequently searched in scientific databases and AI-driven platforms.

From a synthetic chemistry perspective, the compound's dichloropyridine core offers reactivity hotspots for further functionalization, enabling the creation of diverse analogs. This adaptability is crucial for addressing challenges in drug resistance and pest control, two pressing issues in modern pharmacology and agriculture. The hydroxyl group on the cyclohexyl ring further enhances solubility, a property highly sought after in bioavailability optimization strategies—a recurring theme in pharmaceutical R&D discussions.

Analytical studies of CAS 1020946-84-2 reveal interesting physicochemical properties. With a molecular weight of 303.15 g/mol and balanced lipophilicity (LogP ~2.8), this compound occupies a strategic space in lead compound development. Its stability under physiological pH conditions makes it particularly relevant for oral drug formulations, a key focus area in recent pharmacokinetic research queries. These characteristics position it as a promising scaffold for both small-molecule drugs and agrochemical active ingredients.

The environmental profile of 3,6-dichloro-N-(4-hydroxycyclohexyl)pyridine-2-carboxamide has also been investigated in light of increasing regulatory scrutiny on chemical products. Preliminary biodegradation studies suggest moderate environmental persistence, prompting ongoing research into green chemistry modifications—a hot topic in ESG-focused investment circles. This aligns with the compound's potential applications in low-residue crop protection systems, addressing consumer concerns about food safety and sustainability.

In the context of intellectual property landscapes, 1020946-84-2 appears in several patent families related to heterocyclic compounds with therapeutic potential. Its structural uniqueness has inspired novel synthetic routes documented in recent process chemistry literature. The compound's versatility is further evidenced by its utility in fragment-based drug design (FBDD), a technique gaining traction in AI-assisted drug discovery platforms.

Looking ahead, 3,6-dichloro-N-(4-hydroxycyclohexyl)pyridine-2-carboxamide represents an exciting case study in molecular innovation. Its dual applicability in human health and agricultural science mirrors the convergence trend between these disciplines—often referred to as One Health approaches. As research continues to unravel its full potential, this compound will likely remain a subject of intense investigation in both academic and industrial settings, particularly in the development of next-generation bioactive compounds with improved efficacy and safety profiles.